Calcium triphosphide

• CAS No.: 51404-03-6
• Molecular Formula: CaP3-7
• Molecular Weight: 133.00 g/mol
• IUPAC Name: calcium;phosphorus(3-)
• InChI: InChI=1S/Ca.3P/q+2;3*-3
• InChI Key: BJFJZZALIBLIPI-UHFFFAOYSA-N
• Canonical SMILES: [P-3].[P-3].[P-3].[Ca+2]

Description

Calcium triphosphide is a chemical compound with the formula ( \text{Ca}_3\text{P}_2 ). It is composed of calcium and phosphorus and is known for its reactivity with water, producing phosphine gas and calcium hydroxide. This compound is typically found in a crystalline form and is used in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium triphosphide can be synthesized through the direct combination of elemental calcium and phosphorus. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The general reaction is as follows: [ 3\text{Ca} + 2\text{P} \rightarrow \text{Ca}_3\text{P}_2 ]

Industrial Production Methods

In industrial settings, this compound is produced by heating a mixture of calcium and phosphorus in a controlled environment. The reaction is conducted at high temperatures to ensure complete conversion of the reactants to the desired product. The process requires careful handling of the reactants and products due to their reactivity.

Chemical Reactions Analysis

Types of Reactions

Calcium triphosphide undergoes several types of chemical reactions, including:

• Hydrolysis: : Reacts with water to produce phosphine gas and calcium hydroxide. [ \text{Ca}_3\text{P}_2 + 6\text{H}_2\text{O} \rightarrow 3\text{Ca(OH)}_2 + 2\text{PH}_3 ]

• Oxidation: : Can be oxidized to form calcium phosphate and other phosphorus oxides. [ \text{Ca}_3\text{P}_2 + 5\text{O}_2 \rightarrow 3\text{CaO} + 2\text{P}_2\text{O}_5 ]

Common Reagents and Conditions

Common reagents used in reactions with this compound include water, oxygen, and acids. The reactions are typically carried out under controlled conditions to manage the reactivity of the compound and the safety of the process.

Major Products Formed

The major products formed from the reactions of this compound include phosphine gas, calcium hydroxide, calcium oxide, and phosphorus oxides. These products have various applications in different fields.

Scientific Research Applications

Calcium triphosphide has several scientific research applications, including:

Chemistry: Used as a reagent in the synthesis of other phosphorus-containing compounds.

Biology: Studied for its potential use in biological systems and its interactions with biological molecules.

Medicine: Investigated for its potential therapeutic applications and its effects on biological systems.

Industry: Used in the production of phosphine gas, which is utilized in pest control and as a fumigant.

Mechanism of Action

The mechanism of action of calcium triphosphide involves its reactivity with water and other compounds. When it comes into contact with water, it hydrolyzes to produce phosphine gas and calcium hydroxide. The phosphine gas can then interact with various molecular targets and pathways, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

Calcium phosphate: A calcium salt of phosphoric acid, used in various applications including bone grafts and fertilizers.

Calcium pyrophosphate: Another calcium phosphate compound, used in medical applications and as a food additive.

Calcium hydroxide: Produced from the hydrolysis of calcium triphosphide, used in construction and water treatment.

Uniqueness

This compound is unique due to its ability to produce phosphine gas upon hydrolysis, which is not a characteristic of other similar calcium compounds. This property makes it valuable in specific industrial applications where phosphine gas is required.